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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12279279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safe handling, storage, and application of

diSulfo-Cy3 alkyne, a water-soluble fluorescent dye crucial for biomolecular labeling through

copper-catalyzed click chemistry. Adherence to these guidelines is essential to ensure

personnel safety and maintain the integrity of experimental outcomes.

Chemical and Physical Properties
diSulfo-Cy3 alkyne is a bright, photostable, and hydrophilic fluorescent dye.[1] Its two

sulfonate groups enhance its water solubility, making it an ideal reagent for labeling proteins,

peptides, and oligonucleotides in aqueous environments without the need for organic co-

solvents.[2] This minimizes the risk of protein denaturation and preserves biological activity.

The terminal alkyne group allows for its covalent attachment to azide-modified biomolecules via

a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, also known as click

chemistry.[2][3]
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Property Value References

Molecular Formula C33H38N3NaO7S2 [4]

Molecular Weight 675.8 g/mol [4]

Excitation Maximum (λex) 548 - 555 nm [4][5]

Emission Maximum (λem) 567 - 572 nm [4][5]

Extinction Coefficient ~150,000 - 162,000 cm⁻¹M⁻¹ [4][5]

Quantum Yield ~0.15 [4]

Solubility Water, DMSO, DMF [4]

Purity ≥ 95% [4]

Safety and Handling
While specific safety data for diSulfo-Cy3 alkyne is not extensively documented, the safety

precautions for similar cyanine dyes and alkyne-containing compounds should be strictly

followed.

Hazard Identification:

Although not classified as a hazardous substance by all suppliers, some related compounds

are identified as causing skin irritation, serious eye irritation, and respiratory tract irritation. It is

prudent to handle diSulfo-Cy3 alkyne with care to avoid direct contact.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times. Gloves must be inspected

before use and disposed of properly after handling the compound.

Eye Protection: Use safety glasses with side-shields.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If handling large quantities or if dust formation is likely, use a NIOSH-

approved respirator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://cy3-nhs-ester-for-2d-electrophoresis.com/index.php?g=Wap&m=Article&a=detail&id=15790
https://www.benchchem.com/product/b12279279?utm_src=pdf-body
https://www.benchchem.com/product/b12279279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12279279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures:

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Avoid contact with skin and eyes.

Prevent the formation of dust.

Keep away from sources of ignition.

First-Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, consult a physician.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Storage and Stability
Proper storage is critical to maintain the chemical integrity and fluorescence of diSulfo-Cy3
alkyne.

Storage Conditions:
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Form Temperature Duration Conditions References

Solid -20°C Up to 24 months
In the dark,

desiccated
[1]

Stock Solution in

Solvent
-80°C Up to 6 months Protect from light [6]

Stock Solution in

Solvent
-20°C Up to 1 month Protect from light [6]

Transportation:

The solid compound can be shipped at ambient temperature for up to three weeks without

compromising its stability.[1]

Stability:

diSulfo-Cy3 alkyne is sensitive to light. Prolonged exposure should be avoided. Solutions

should be prepared fresh before use.

Experimental Protocols
The primary application of diSulfo-Cy3 alkyne is the labeling of azide-modified biomolecules

through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Experimental Workflow for Protein Labeling:
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Workflow for CuAAC labeling of proteins with diSulfo-Cy3 alkyne.
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Detailed Methodology for Protein Labeling:

This protocol is a general guideline and may require optimization for specific proteins and

applications.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

diSulfo-Cy3 alkyne

Anhydrous DMSO or nuclease-free water

Copper(II) sulfate (CuSO4)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

Sodium ascorbate

Degassed, deionized water

Purification column (e.g., size exclusion chromatography)

Procedure:

Preparation of Stock Solutions:

diSulfo-Cy3 Alkyne (10 mM): Dissolve the required amount of diSulfo-Cy3 alkyne in

anhydrous DMSO or water.

Copper(II) Sulfate (20 mM): Dissolve CuSO4 in degassed, deionized water.

THPTA (100 mM): Dissolve THPTA in degassed, deionized water.

Sodium Ascorbate (300 mM): Prepare a fresh solution of sodium ascorbate in degassed,

deionized water immediately before use. This solution is prone to oxidation.

Reaction Setup:
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In a microcentrifuge tube, combine the azide-modified protein solution and the diSulfo-
Cy3 alkyne stock solution. The final concentration of the dye will depend on the desired

dye-to-protein ratio (typically a 5-20 fold molar excess of dye is used).

Add the THPTA solution to the reaction mixture and vortex briefly. A typical final

concentration is 1 mM.

Add the CuSO4 solution and vortex briefly. A typical final concentration is 0.25 mM. The

molar ratio of THPTA to CuSO4 should be at least 4:1 to stabilize the Cu(I) ion.

Initiation and Incubation:

Initiate the click reaction by adding the freshly prepared sodium ascorbate solution. A

typical final concentration is 5 mM.

Vortex the reaction mixture briefly.

Protect the reaction from light and incubate at room temperature for 30-60 minutes. The

reaction can also be performed at 4°C for a longer duration if the protein is sensitive to

room temperature.

Purification of the Labeled Protein:

Remove the unreacted dye and other reaction components by size exclusion

chromatography (e.g., a PD-10 desalting column) or dialysis.

The labeled protein can be identified by its characteristic orange color.

Characterization:

Determine the degree of labeling by measuring the absorbance of the purified protein at

280 nm (for protein concentration) and ~550 nm (for Cy3 concentration).

Signaling Pathway and Logical Relationship Diagram:

The following diagram illustrates the catalytic cycle of the copper-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction.
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Catalytic cycle of the CuAAC reaction.

By following these safety, handling, and experimental guidelines, researchers can effectively

and safely utilize diSulfo-Cy3 alkyne for a wide range of biomolecular labeling applications in

their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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